![molecular formula C7H13NO2 B3093545 3-Oxa-7-azabicyclo[3.3.1]nonan-9-ol CAS No. 1246187-79-0](/img/structure/B3093545.png)
3-Oxa-7-azabicyclo[3.3.1]nonan-9-ol
Overview
Description
“3-Oxa-7-azabicyclo[3.3.1]nonan-9-ol” is a chemical compound with the molecular formula C7H13NO2 . It exists in the form of a solid and is typically stored in an inert atmosphere at temperatures between 2-8°C . The compound is also known as “3-Oxa-7-azabicyclo[3.3.1]nonan-9-ol hydrochloride” with a CAS Number of 2555249-91-5 .
Molecular Structure Analysis
The molecular structure of “3-Oxa-7-azabicyclo[3.3.1]nonan-9-ol” has been studied using 1H NMR spectroscopic methods . It has been shown that the compound exists in deuterochloroform solution in a double chair conformation .Physical And Chemical Properties Analysis
“3-Oxa-7-azabicyclo[3.3.1]nonan-9-ol” is a solid compound with a molecular weight of 179.65 . It is typically stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Chemical Properties
“3-Oxa-7-azabicyclo[3.3.1]nonan-9-ol hydrochloride” has a CAS Number of 2555249-91-5 and a molecular weight of 179.65 . It is a solid substance that is stored at temperatures between 2-8°C in an inert atmosphere .
Synthesis and Structure
The reduction of 7-alkoxyalkyl-3-thia-7-azabicyclo[3.3.1]nonan-9-ones by alkali metal hydride complexes leads to a mixture of two stereoisomeric secondary alcohols, which are epimers at C (9) .
Medical Applications
Active analgesic, antiarrhythmic, and antibacterial compounds were found among the products of the reduction of 7-alkoxyalkyl-3-thia-7-azabicyclo[3.3.1]nonan-9-ones .
Oxidation of Alcohols
9-Azabicyclo[3.3.1]nonane N-oxyl (ABNO), a related compound, may be employed for the aerobic oxidation of alcohols .
Copper-Catalyzed Oxidation
ABNO can also act as a catalytic oxidant for copper-catalyzed greener oxidation of alcohols under aerobic conditions .
Steric Structure Study
The steric structure of 7-alkoxyalkyl-3-oxa-7-azabicyclo[3.3.1]nonan-9-ones and related compounds has been studied using the 1H NMR spectroscopic method .
Safety And Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
properties
IUPAC Name |
3-oxa-7-azabicyclo[3.3.1]nonan-9-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c9-7-5-1-8-2-6(7)4-10-3-5/h5-9H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGQYYCAVFWFHOP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2COCC(C2O)CN1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Oxa-7-azabicyclo[3.3.1]nonan-9-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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